4-{2-[4-(Methanesulfonyl)phenyl]ethenyl}-N,N-dimethylaniline

• CAS No.: 120654-20-8
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: N,N-dimethyl-4-[2-(4-methylsulfonylphenyl)ethenyl]aniline
• InChI: InChI=1S/C17H19NO2S/c1-18(2)16-10-6-14(7-11-16)4-5-15-8-12-17(13-9-15)21(3,19)20/h4-13H,1-3H3
• InChI Key: DUQGYQXFFYDHJO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=CC2=CC=C(C=C2)S(=O)(=O)C

Description

4-{2-[4-(Methanesulfonyl)phenyl]ethenyl}-N,N-dimethylaniline is a useful research compound. Its molecular formula is C17H19NO2S and its molecular weight is 301.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.8 g (0.07 mol) of 60% sodium hydride dispersion, 7.46 g (0.05 mole) N,N-dimethylaminobenzaldehyde, and 100 mL of dry, freshly distilled 1,2-dimethoxyethane (DME) under nitrogen, at room temperature, was added 15.3 g (0.05 mole) diethyl 4-methylsulfonylbenzylphosphonate with vigorous stirring. The mixture immediately turned bright yellow. The mixture was heated at reflux for 2 hours. After cooling the very bright yellow solution was poured over 300 g of crushed ice under nitrogen blanket. The bright yellow solid was collected by filtration, washed with water, and air dried. Recrystallization from a 1:1 mixture of absolute ethanol and dry pyridine yielded 9.97 g (66%) of bright yellow crystals mp 242°-243° C.